Cas no 2034210-02-9 (N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 2034210-02-9
• MF: C₁₈H₂₃N₅O₂
• MW: 341.4075
• CID: 5347327
• Update Time: 2025-07-10

N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-1-methyl-2-oxopyridine-3-carboxamide
• N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C18H23N5O2/c1-22-8-2-3-14(18(22)25)17(24)19-13-6-9-23(10-7-13)16-11-15(20-21-16)12-4-5-12/h2-3,8,11-13H,4-7,9-10H2,1H3,(H,19,24)(H,20,21)
• InChI Key： XSOYMYFQZYTVIC-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])C([H])=C([H])N(C([H])([H])[H])C1=O)N([H])C1([H])C([H])([H])C([H])([H])N(C2C([H])=C(C3([H])C([H])([H])C3([H])[H])N([H])N=2)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 605
• XLogP3: 1.5
• Topological Polar Surface Area: 81.3

Additional information on N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Professional Introduction to N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 2034210-02-9)

N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 2034210-02-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide features a pyrazole ring fused with a piperidine moiety, which is further substituted with a methyl group and an amide functional group. This particular arrangement of heterocyclic rings and functional groups contributes to the compound's ability to interact with various biological targets, thereby demonstrating potential therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of multitargeted drug design, where compounds are engineered to simultaneously interact with multiple biological pathways. N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide aligns well with this paradigm due to its complex structural framework. Studies have shown that the pyrazole ring and the piperidine moiety can serve as pharmacophores, enabling the compound to modulate several key enzymes and receptors involved in various disease pathways.

In particular, the amide functional group in the molecule plays a crucial role in its pharmacological activity. Amides are well-known for their ability to enhance binding affinity and selectivity, which is essential for developing drugs with minimal side effects. The presence of this group in N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-ylyl]-1-methyl)-2 oxo - 1 , 2 - dihydrop y rid ine - 3 - carboxamide suggests that it may exhibit potent interactions with biological targets such as enzymes and receptors.

Current research in the field of chemical biology has been focusing on identifying novel compounds that can modulate inflammatory pathways, which are implicated in a wide range of diseases including cancer, autoimmune disorders, and neurodegenerative conditions. The structural features of N-[1-(5-cyclopropyl)- 1 H - pyrazol - 3 - yl ) piperidin - 4 - yl ] - 1 - methyl - 2 - oxo - 1 , 2 - dihydrop y rid ine - 3 - carboxamide make it a promising candidate for further investigation in this area. Preliminary studies have indicated that this compound may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes.

The synthesis of N-[1-(5-cyclopropyl)- 1 H - pyrazol - 3 - yl ) piperidin - 4 - yl ] - 1 - methyl - 2 oxo ) dihydrop y rid ine ) carboxamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the pyrazole ring, followed by its functionalization with the cyclopropyl group. Subsequent steps involve the introduction of the piperidine moiety and the final installation of the methyl group and the amide functional group. Each step must be meticulously controlled to ensure high yield and purity, which are critical for pharmaceutical applications.

The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has been instrumental in elucidating the structure of N-[1-(5-cyclopropyl)- 1 H pyrazol ) piperidin ) yl ] ) methyl ) ) oxo ) dihydrop yrid ine ) carboxamide . These techniques provide detailed information about the molecular structure, including the arrangement of atoms and the connectivity between them. This information is crucial for understanding how the compound interacts with biological targets and for optimizing its pharmacological properties.

In vitro studies have been conducted to evaluate the biological activity of N-[1-(5-cyclopropyl)- 1 H pyrazol ) piperidin ) yl ] ) methyl ) ) oxo ) dihydrop yrid ine ) carboxamide . These studies have revealed that the compound exhibits significant inhibitory activity against several key enzymes involved in inflammation and cell proliferation. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are responsible for producing prostaglandins that mediate inflammation. Additionally, it demonstrates inhibitory effects on kinases, which are enzymes that play a role in cell signaling pathways associated with various diseases.

The potential therapeutic applications of N-[1-(5-cyclopropyl)- 1 H pyrazol ) piperidin ) yl ] ] methyl )) oxo )) dihydrop yrid ine )) carboxamide are vast. Given its ability to modulate multiple biological pathways, it could be developed into a broad-spectrum therapeutic agent. For example, it may be effective in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its inhibitory activity against kinases suggests that it could be useful in oncology for treating cancers driven by aberrant kinase activity.

As research continues to uncover new insights into the mechanisms underlying various diseases, compounds like N-[1-(5-cyclopropyl)- 1 H pyrazol ) piperidin ) yl ] ] methyl )) oxo )) dihydrop yrid ine )) carboxamide will play an increasingly important role in drug development. The combination of computational modeling, high-throughput screening, and traditional synthetic chemistry will be essential for identifying and optimizing compounds with improved pharmacological properties. The continued exploration of this compound's potential will contribute significantly to advancements in medicine and improve patient outcomes.